Cas no 26475-42-3 (4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione)
26475-42-3 structure
Product Name:4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione
CAS No:26475-42-3
MF:C6H14N2O2S
MW:178.252560138702
CID:2838453
PubChem ID:12394929
Update Time:2025-04-21
4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione Chemical and Physical Properties
Names and Identifiers
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- DTXSID80496164
- 26475-42-3
- 4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione
- SCHEMBL9471846
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- Inchi: 1S/C6H14N2O2S/c1-5-3-11(9,10)4-6(2)8(5)7/h5-6H,3-4,7H2,1-2H3
- InChI Key: CMYRGXODRQTMHT-UHFFFAOYSA-N
- SMILES: S1(CC(C)N(C(C)C1)N)(=O)=O
Computed Properties
- Exact Mass: 178.07759887Da
- Monoisotopic Mass: 178.07759887Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 71.8Ų
4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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